Cas no 540-61-4 (Aminoacetonitrile)

Aminoacetonitrile (NH₂CH₂CN) is a versatile organic compound featuring both amine and nitrile functional groups. It serves as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional reactivity allows for selective transformations, including condensation, reduction, and cyclization reactions, making it valuable in heterocyclic chemistry. The compound is particularly useful in the production of glycine derivatives and imidazole-based compounds. Aminoacetonitrile is typically supplied as a clear, colorless to pale yellow liquid with high purity, ensuring consistent performance in synthetic applications. Proper handling is required due to its moisture sensitivity and potential toxicity. Storage under inert conditions is recommended to maintain stability.

Aminoacetonitrile structure

Product Name:Aminoacetonitrile

CAS No:540-61-4

MF:C₂H₄N₂

MW:56.0665597915649

MDL:MFCD00012850

CID:38175

PubChem ID:57653862

Update Time:2025-06-26

Aminoacetonitrile Chemical and Physical Properties

Names and Identifiers

- Aminoacetonitrile
- Glycinonitrile
- 2-Aminoacetonitrile
- Acetonitrile, amino-
- alpha-Aminoacetonitrile
- amino-acetonitril
- aminoacetonitrilefreebase
- Cyanomethylamine
- Glycinenitrile
- H2NCH2CN
- Aminocyanomethane
- Cyanomethylamine, Glycinonitrile
- ACETONITRILE,AMINO
- aminoacetonitrile hydrochloride
- EINECS 208-751-8
- N-(cyanomethyl)-amine
- NCCH2NH2
- CS-0498388
- 540-61-4
- CHEMBL1193997
- Aminoacetonitrile, >=98%
- amino-acetonitrile
- AMINOACETONITRILE [MI]
- .alpha.-Aminoacetonitrile
- NS00032935
- EN300-40750
- F1905-7133
- ami-noacetonitrile
- FT-0622280
- DTXSID90202314
- BRN 0773694
- AKOS000201450
- UNII-3739OQ10IJ
- 3739OQ10IJ
- 540-61-4HCl
- amino acetonitrile
- Q48819
- BBL009721
- 2aminoacetonitrile
- methane, aminocyano-
- G86136
- DB-017501
- Acetonitrile, amino
- STL141086
- DTXCID90124805
- MDL： MFCD00012850
- Inchi： 1S/C2H4N2/c3-1-2-4/h1,3H2
- InChI Key： DFNYGALUNNFWKJ-UHFFFAOYSA-N
- SMILES： NCC#N

Computed Properties

Exact Mass: 56.03740
Monoisotopic Mass: 56.037448136g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 39.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Density: 0.7789 (rough estimate)
Boiling Point: bp15 58° (partial decompn)
Refractive Index: 1.4180 (estimate)
PSA: 49.81000
LogP: 0.16898
pka: 5.34(at 25℃)

Aminoacetonitrile Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H332-H351
Warning Statement： P280
Hazardous Material transportation number：NA 1993 / PGIII
WGK Germany：3
Hazard Category Code： 20/21/22-40
Safety Instruction： 23-36
RTECS：AL7750000
Hazardous Material Identification：
Safety Term：S23;S36
Risk Phrases：R20/21/22; R40
Storage Condition：−20°C

Aminoacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Aminoacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A5802-1G	Aminoacetonitrile	540-61-4	≥98%	1G	￥1398.47	2022-02-24
TRC	A580095-10mg	Aminoacetonitrile	540-61-4		10mg	$ 45.00	2021-05-07
TRC	A580095-50mg	Aminoacetonitrile	540-61-4		50mg	$ 60.00	2021-05-07
TRC	A580095-100mg	Aminoacetonitrile	540-61-4		100mg	$ 90.00	2021-05-07
eNovation Chemicals LLC	D962183-10g	Aminoacetonitrile HCl salt	540-61-4	98%	10g	$195	2022-10-23
TRC	A580095-250mg	Aminoacetonitrile	540-61-4		250mg	$ 110.00	2023-04-19
TRC	A580095-500mg	Aminoacetonitrile	540-61-4		500mg	$ 184.00	2023-04-19
TRC	A580095-1g	Aminoacetonitrile	540-61-4		1g	$ 270.00	2022-06-08
TRC	A580095-1000mg	Aminoacetonitrile	540-61-4		1g	$ 328.00	2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A923804-1g	Aminoacetonitrile	540-61-4	98%	1g	￥3,980.00	2022-09-02

Aminoacetonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:540-61-4)Aminoacetonitrile

Order Number:A929848

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:59

Price ($):238.0

Email:sales@amadischem.com

Product Official Link

Aminoacetonitrile Related Literature

1. Evidence and exploitation of dicationic ammonium–nitrilium superelectrophiles: direct synthesis of unsaturated piperidinones

Thomas Cantin,Yvonne Morgenstern,Agnès Mingot,Andreas Kornath,Sébastien Thibaudeau Chem. Commun. 2020 56 11110
2. Insights into the molecular structure and infrared spectrum of the prebiotic species aminoacetonitrile

Ningjing Jiang,Mattia Melosso,Silvia Alessandrini,Luca Bizzocchi,Marie-Aline Martin-Drumel,Olivier Pirali,Cristina Puzzarini Phys. Chem. Chem. Phys. 2023 25 4754
3. Unimolecular decomposition pathways of negatively charged nitriles by ab initio molecular dynamics

Vilhjálmur ásgeirsson,Christoph A. Bauer,Stefan Grimme Phys. Chem. Chem. Phys. 2016 18 31017
4. Unimolecular decomposition pathways of negatively charged nitriles by ab initio molecular dynamics

Vilhjálmur ásgeirsson,Christoph A. Bauer,Stefan Grimme Phys. Chem. Chem. Phys. 2016 18 31017
5. Unimolecular decomposition pathways of negatively charged nitriles by ab initio molecular dynamics

Vilhjálmur ásgeirsson,Christoph A. Bauer,Stefan Grimme Phys. Chem. Chem. Phys. 2016 18 31017

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